Cas no 192876-02-1 (Desmethyl Fluvoxamine)

• Product Name: Desmethyl Fluvoxamine
• CAS No: 192876-02-1
• MF: C₁₄H₁₉F₃N₂O₂
• MW: 304.308074235916
• CID: 116258
• PubChem ID: 46781165
• Update Time: 2025-05-20

Desmethyl Fluvoxamine Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,5-hydroxy-1-[4-(trifluoromethyl)phenyl]-, O-(2-aminoethyl)oxime, (1E)-
• Fluvoxamino Acid
• (5E)-5-(2-aminoethoxyimino)-5-[4-(trifluoromethyl)phenyl]pentan-1-ol
• Desmethyl Fluvoxamine
• DESMETHYL FLUVOXAMINE,OFF-WHITE TO BEIGE SOLID
• (1E)-5-Hydroxy-1-[4-(trifluoromethyl)phenyl]-1-pentanone O-(2-Aminoethyl)oxime
• EP Impurity G
• UNII-Y308JH639R
• FluvoxaMine IMpurity G
• SCHEMBL16220938
• CHEBI:185823
• 1-PENTANONE, 5-HYDROXY-1-(4-(TRIFLUOROMETHYL)PHENYL)-, O-(2-AMINOETHYL)OXIME, (1E)-
• GCSLDHTZSDNYEC-CPNJWEJPSA-N
• 1-Pentanone, 5-hydroxy-1-[4-(trifluoromethyl)phenyl]-, O-(2-aminoethyl)oxime, (1E)-
• FLUVOXAMINE MALEATE IMPURITY G [EP IMPURITY]
• (5E)-5-((2-AMINOETHOXY)IMINO)-5-(4-(TRIFLUOROMETHYL)PHENYL)PENTAN-1-OL
• (5E)-5-(2-aminoethoxyimino)-5-[4-(triluoromethyl)phenyl]pentan-1-ol
• 192876-02-1
• J-012483
• Y308JH639R
• DTXSID30172885

• Inchi： 1S/C14H19F3N2O2/c15-14(16,17)12-6-4-11(5-7-12)13(3-1-2-9-20)19-21-10-8-18/h4-7,20H,1-3,8-10,18H2/b19-13+
• InChI Key： GCSLDHTZSDNYEC-CPNJWEJPSA-N
• SMILES： FC(C1C=CC(=CC=1)/C(/CCCCO)=N/OCCN)(F)F

Computed Properties

• Exact Mass: 304.14000
• Monoisotopic Mass: 304.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 74-76°C
• Boiling Point: 386.1±52.0 °C at 760 mmHg
• Flash Point: 119.8±23.2 °C
• Refractive Index: 1.489
• PSA: 67.84000
• LogP: 3.24770

Desmethyl Fluvoxamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Desmethyl Fluvoxamine

Desmethyl Fluvoxamine (CAS No. 192876-02-1): A Comprehensive Overview in Modern Pharmaceutical Research

Desmethyl Fluvoxamine, a key metabolite of the well-known selective serotonin reuptake inhibitor (SSRI) fluvoxamine, is a compound of significant interest in the field of pharmaceutical chemistry and psychopharmacology. With the CAS number 192876-02-1, this metabolite has garnered attention due to its pharmacological properties and potential therapeutic applications. This article provides an in-depth exploration of Desmethyl Fluvoxamine, focusing on its chemical structure, pharmacokinetics, pharmacodynamics, and the latest research findings that highlight its role in modern medicine.

The chemical structure of Desmethyl Fluvoxamine is characterized by its molecular formula C₁₇H₁₈N₂O₂, reflecting a close relationship to fluvoxamine with a minor structural modification. This alteration involves the demethylation of a specific carbon atom in the fluvoxamine molecule, which significantly influences its biological activity. The compound's molecular weight is approximately 286.34 g/mol, making it a relatively small molecule that can easily cross the blood-brain barrier. This property is crucial for its potential role as a therapeutic agent or a biomarker in neurological and psychiatric disorders.

Pharmacokinetic studies have shown that Desmethyl Fluvoxamine is formed as an active metabolite of fluvoxamine through enzymatic processes primarily mediated by cytochrome P450 enzymes, particularly CYP2C19 and CYP3A4. The formation and clearance rates of Desmethyl Fluvoxamine are influenced by genetic polymorphisms in these enzymes, leading to inter-individual variations in its plasma concentration. Understanding these pharmacokinetic profiles is essential for optimizing therapeutic dosages and minimizing potential adverse effects associated with fluvoxamine treatment.

The pharmacodynamic properties of Desmethyl Fluvoxamine have been extensively studied due to its role as an active metabolite of fluvoxamine. Research indicates that Desmethyl Fluvoxamine retains significant serotonergic activity, contributing to the overall therapeutic efficacy of fluvoxamine in treating conditions such as obsessive-compulsive disorder (OCD) and major depressive disorder (MDD). Unlike some other SSRIs, Desmethyl Fluvoxamine exhibits a relatively lower affinity for other neurotransmitter receptors, which may contribute to a more targeted therapeutic effect with fewer side effects.

Recent advancements in neuropharmacology have highlighted the potential of Desmethyl Fluvoxamine as a novel therapeutic agent. Studies have demonstrated its efficacy in preclinical models of anxiety and depression, suggesting that it may have a role beyond merely acting as an active metabolite. The compound's ability to modulate serotonin levels in the brain makes it a promising candidate for developing new treatments for neuropsychiatric disorders. Additionally, research into the molecular mechanisms underlying its action has revealed insights into the complex interplay between serotonin receptors and downstream signaling pathways.

The development of targeted drug delivery systems has further enhanced the therapeutic potential of Desmethyl Fluvoxamine. Nanotechnology-based formulations have been explored to improve the bioavailability and targeted delivery of this compound, ensuring more consistent and effective treatment outcomes. These innovations align with broader trends in pharmaceutical research aimed at optimizing drug delivery to enhance therapeutic efficacy while minimizing systemic side effects.

Ethical considerations and regulatory frameworks play a crucial role in the development and use of Desmethyl Fluvoxamine. Clinical trials must adhere to stringent guidelines to ensure patient safety and data integrity. The integration of genomics and personalized medicine approaches has also opened new avenues for tailoring treatments based on individual patient profiles, including genetic variations that influence Desmethyl Fluvoxamine metabolism.

The future directions for research on Desmethyl Fluvoxamine are multifaceted. Investigating its potential role in combination therapies with other psychotropic agents could lead to more comprehensive treatment strategies for complex neuropsychiatric disorders. Furthermore, exploring its mechanisms of action at the molecular level may uncover new targets for drug development beyond traditional serotonergic pathways.